Cas no 23495-52-5 ((6Ar,9R,10aR)-10a-methoxy-7-methyl-4,6,6a,8,9,10-hexahydroindolo[4,3-fg]quinoline-9-carboxamide)

• Product Name: (6Ar,9R,10aR)-10a-methoxy-7-methyl-4,6,6a,8,9,10-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
• CAS No: 23495-52-5
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 2660249
• Update Time: 2023-08-06

(6Ar,9R,10aR)-10a-methoxy-7-methyl-4,6,6a,8,9,10-hexahydroindolo[4,3-fg]quinoline-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• 10β-Methoxy-6-methylergoline-8β-carboxamide
• 10beta-Methoxy-6-methylergoline-8beta-carboxamide
• (6Ar,9R,10aR)-10a-methoxy-7-methyl-4,6,6a,8,9,10-hexahydroindolo[4,3-fg]quinoline-9-carboxamide

• Inchi： 1S/C17H21N3O2/c1-20-9-11(16(18)21)7-17(22-2)12-4-3-5-13-15(12)10(8-19-13)6-14(17)20/h3-5,8,11,14,19H,6-7,9H2,1-2H3,(H2,18,21)/t11-,14-,17-/m1/s1
• InChI Key： HSOWCSIYLSHQMC-JDSLSITLSA-N
• SMILES： O(C)[C@]12C3C=CC=C4C=3C(=CN4)C[C@H]1N(C)C[C@H](C(N)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 471
• Topological Polar Surface Area: 71.4